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Compound of Interest

Tris-hydroxymethyl-methyl-
Compound Name:
ammonium

cat. No.: B8782720

An Application Note and Protocol for the Preparation of a 1M Tris-hydroxymethyl-methyl-
ammonium Solution

Application Notes

Tris(hydroxymethyl)aminomethane, commonly known as Tris, is an organic compound
extensively used in biochemistry and molecular biology as a component of buffer solutions.[1]
Its chemical formula is (HOCH2)sCNH:z.[1] When dissolved in water, Tris base can accept a
proton to form the tris(hydroxymethyl)methylammonium cation, [C(CH20H)3]NHs™*. This
equilibrium makes it an effective buffer in the pH range of 7 to 9.[2]

The preparation of a 1M Tris solution is a fundamental procedure in many laboratories for
various applications, including electrophoresis buffers (e.g., TAE and TBE for nucleic acids),
lysis buffers, and buffers for enzymatic reactions.[1] The concentration of the Tris-
hydroxymethyl-methyl-ammonium cation in solution is dependent on the pH. To create a
buffer with a specific pH, a strong acid, such as hydrochloric acid (HCI), is typically added to
the Tris base solution to achieve the desired pH.[3]

Chemical and Physical Properties
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Property Value

Chemical Name 2-Amino-2-(hydroxymethyl)propane-1,3-diol[1]
Common Names Tris, Tris base, Tromethamine[1]

Chemical Formula C4H11NOs3[2]

Molecular Weight 121.14 g/mol [2]

pKa at 20 °C 8.3[2]

pKa at 37 °C 7.82[2]

Appearance White crystalline powder[4]

Solubility in Water Soluble[2]

Experimental Protocol: Preparation of 1M Tris Stock
Solution

This protocol details the steps to prepare a 1M stock solution of Tris base. This stock solution
can then be used to prepare working solutions of various concentrations and pH levels.

Materials and Reagents
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Material/lReagent Specification
Tris(hydroxymethyl)aminomethane Reagent grade or higher
Deionized or distilled water High purity

Magnetic stirrer and stir bar

Beaker or volumetric flask (1 L)

Graduated cylinder

Weighing scale

pH meter (optional, for buffer preparation)

Hydrochloric acid (HCI), concentrated (optional,

for pH adjustment)

Procedure
e Weighing the Tris Base:

o To prepare 1 liter of a 1M Tris solution, weigh out 121.14 grams of
Tris(hydroxymethyl)aminomethane powder.[5]

e Dissolving the Tris Base:

o Add the weighed Tris powder to a beaker containing approximately 800 mL of deionized or
distilled water.[6]

o Place a magnetic stir bar in the beaker and put it on a magnetic stirrer.
o Stir the solution until the Tris powder is completely dissolved.[3]
e Adjusting the Volume:

o Once the Tris is fully dissolved, transfer the solution to a 1-liter graduated cylinder or

volumetric flask.

o Add deionized or distilled water to bring the final volume to 1 liter.[5]
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e pH Adjustment (Optional for creating a buffer):

o

If a specific pH is required for your application, you can now adjust it.

[¢]

Place a calibrated pH meter into the solution.

[¢]

Slowly add concentrated hydrochloric acid (HCI) dropwise while stirring to lower the pH to
the desired value.[3] Be cautious as the pH can change rapidly.[3]

o

Once the desired pH is reached, re-check the final volume and add water if necessary to
bring it back to 1 liter.

» Sterilization and Storage:

o For applications requiring sterility, the solution can be autoclaved on a liquid cycle (121°C
for 20 minutes at 15 psi).[3]

o Store the 1M Tris solution at room temperature (+15°C to +25°C).[3]
Safety Precautions

o Tris(hydroxymethyl)aminomethane may cause skin and serious eye irritation.[7] It may also
cause respiratory irritation.[7]

e Itis recommended to wear protective gloves, and eye protection when handling the powder
and solution.[7]

o Handle concentrated hydrochloric acid with extreme care in a well-ventilated area or a fume
hood, as it is corrosive.[3]

o Always consult the material safety data sheet (MSDS) for the specific reagents you are
using.[3]

Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://toptipbio.com/tris-hcl-recipe/
https://toptipbio.com/tris-hcl-recipe/
https://toptipbio.com/tris-hcl-recipe/
https://toptipbio.com/tris-hcl-recipe/
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://toptipbio.com/tris-hcl-recipe/
https://toptipbio.com/tris-hcl-recipe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparing 1M Tris Solution
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Caption: Workflow for the preparation of a 1M Tris solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Tris
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_hydroxymethyl_aminomethane
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_hydroxymethyl_aminomethane
https://toptipbio.com/tris-hcl-recipe/
https://www.carlroth.com/medias/SDB-0188-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI2MzF8YXBwbGljYXRpb24vcGRmfGFETTRMMmcwWlM4NU1UZzFOREU1TWpNeE1qWXlMMU5FUWw4d01UZzRYMDFVWDBWT0xuQmtaZ3xiMDI3YjZjYmJiMmYwYzRkNzlhZjNlMTRiZjUzYjIzZGNhNjFkNzY4ZDRkNzQ1Mjc3ZTRlZjhiMWJkMjdjYWJl
https://www.aatbio.com/resources/buffer-preparations-and-recipes/tris-buffer
https://www.neb.com/en/protocols/0001/01/01/protocol-ii-1-m-tris-hcl-buffer-stock-solution-1-liter
https://tsapps.nist.gov/srmext/msds/723E-MSDS.pdf
https://www.benchchem.com/product/b8782720#how-to-make-a-1m-tris-hydroxymethyl-methyl-ammonium-solution
https://www.benchchem.com/product/b8782720#how-to-make-a-1m-tris-hydroxymethyl-methyl-ammonium-solution
https://www.benchchem.com/product/b8782720#how-to-make-a-1m-tris-hydroxymethyl-methyl-ammonium-solution
https://www.benchchem.com/product/b8782720#how-to-make-a-1m-tris-hydroxymethyl-methyl-ammonium-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8782720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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